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Compound of Interest

Compound Name: Dodecyl acetate

Cat. No.: B107313
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Professionals

Introduction

Dodecyl acetate, also known as lauryl acetate, is an organic compound classified as an ester
of dodecanol and acetic acid. It is a colorless liquid with a fruity or floral odor. This document
provides detailed procedures for the safe handling and appropriate storage of dodecyl acetate
in a laboratory setting. Adherence to these guidelines is crucial to ensure personnel safety and
maintain the integrity of the compound.

1. Physicochemical Properties

A summary of the key quantitative data for dodecyl acetate is presented in the table below for
easy reference.
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Property Value Source

Molecular Formula C14H2802

Molecular Weight 228.37 g/mol [1]

Appearance Colorless liquid [2]

Odor Fruity, floral [3]

Boiling Point 150 °C (302 °F) at 15-20 hPa [1]12114]

Melting Point 0.7 °C (33.3 °F)

Flash Point 113 °C (235 °F) - closed cup [11[2]

Density 0.865 g/mL at 25 °C (77 °F) [1]12114]
Insoluble in water. Soluble in

Solubility most organic solvents and [3]
alcohol.

Refractive Index n20/D 1.432 [1]

2. Health and Safety Information

Dodecyl acetate is considered a hazardous substance and may cause lung damage if

swallowed.[3] It is also very toxic to aquatic organisms and may cause long-term adverse

effects in the aquatic environment.[3]

pneumonitis.[3]

3. Experimental Protocols

3.1. General Handling Protocol

Eye Contact: May cause eye irritation.

Inhalation: Inhalation of vapors may cause drowsiness and dizziness.[3]

Skin Contact: May cause mild skin irritation after prolonged or repeated exposure.[3]

Ingestion: Swallowing the liquid may cause aspiration into the lungs, with the risk of chemical
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This protocol outlines the standard procedure for handling dodecyl acetate in a laboratory.
e Preparation:

o Ensure a well-ventilated work area, preferably a chemical fume hood.[5]

o Confirm that a safety shower and eyewash station are readily accessible.[5][6]

o Assemble all necessary personal protective equipment (PPE).
o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles with side shields.[3]

o Hand Protection: Wear chemical-resistant gloves such as nitrile or neoprene.[2][3] Gloves
should be inspected before use and disposed of properly after handling.[2][4]

o Body Protection: A standard laboratory coat should be worn.[6] For larger quantities, a
PVC apron and impervious clothing are recommended.[3][6]

o Respiratory Protection: Generally not required in a well-ventilated area.[2][4] If there is a
risk of aerosol formation or overexposure, use an approved respirator.[3]

e Handling Procedure:

[e]

Avoid all personal contact, including inhalation of vapors.[3]

o

Dispense the liquid carefully to avoid splashing.

[¢]

Keep the container tightly closed when not in use.[4][5]

[¢]

Wash hands thoroughly after handling.[4]
3.2. Storage Protocol

Proper storage is essential to maintain the quality of dodecyl acetate and prevent hazardous
situations.

o Storage Conditions:
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o Store in a cool, dry, and well-ventilated area.[7]

o Keep away from sources of heat, sparks, and open flames.[5][7] Vapors can form
explosive mixtures with air upon intense heating.[2][4]

o The product is chemically stable under standard ambient conditions (room temperature).

[2]14]

o Container Requirements:

o Store in the original, tightly sealed container.[3][4][5]

o Recommended storage containers include metal cans or drums.[3]

e Incompatible Materials:

o Avoid contact with strong oxidizing agents, acids, and bases.[2][3] Esters can react with
acids to liberate heat.[3] Strong oxidizing acids may cause a vigorous, exothermic
reaction.[3]

4. Spill and Waste Disposal Protocol

In the event of a spill or for routine waste disposal, the following procedures should be
followed.

e Spill Response:

o Minor Spills:

» Clean up all spills immediately.[3]

= Avoid breathing vapors and contact with skin and eyes.[3]

» Use an absorbent material to contain the spill.[4]

o Major Spills:

» Evacuate the area and move upwind.[3]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbull.com/products/dodecyl-acetate
https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Thaumatotibia_leucotreta_Lure_SDS.pdf
https://www.chemicalbull.com/products/dodecyl-acetate
https://www.sigmaaldrich.com/TW/en/sds/aldrich/d221953?userType=undefined
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/d221953
https://www.sigmaaldrich.com/TW/en/sds/aldrich/d221953?userType=undefined
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/d221953
https://datasheets.scbt.com/sc-214949.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/d221953
https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Thaumatotibia_leucotreta_Lure_SDS.pdf
https://datasheets.scbt.com/sc-214949.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/d221953?userType=undefined
https://datasheets.scbt.com/sc-214949.pdf
https://datasheets.scbt.com/sc-214949.pdf
https://datasheets.scbt.com/sc-214949.pdf
https://datasheets.scbt.com/sc-214949.pdf
https://datasheets.scbt.com/sc-214949.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/d221953
https://datasheets.scbt.com/sc-214949.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

= Alert emergency responders.[3]

» Contain the spillage to prevent it from entering drains.[2][3]

» Waste Disposal:

o Dispose of waste and residues in accordance with local, state, and federal regulations.[3]

[5]
o This material and its container must be disposed of as hazardous waste.[3]
o Avoid release to the environment.[2][3][4]
5. Visual Workflow for Handling and Storage

The following diagram illustrates the logical workflow for the safe handling and storage of
dodecyl acetate.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://datasheets.scbt.com/sc-214949.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/d221953?userType=undefined
https://datasheets.scbt.com/sc-214949.pdf
https://datasheets.scbt.com/sc-214949.pdf
https://caps.ceris.purdue.edu/wp-content/uploads/2025/07/Thaumatotibia_leucotreta_Lure_SDS.pdf
https://datasheets.scbt.com/sc-214949.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/d221953?userType=undefined
https://datasheets.scbt.com/sc-214949.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/d221953
https://www.benchchem.com/product/b107313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Workflow for Handling and Storage of Dodecyl Acetate

1. Preparation
- Assess Risks
- Ensure Ventilation (Fume Hood)
- Verify Emergency Equipment

;

2. Don PPE
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

;

3. Handling
- Dispense Carefully
- Avoid Inhalation & Contact
- Keep Container Closed

During Handling

Spill or Leak?

4. Post-Handling Follow Spill Response Protocol
- Doff PPE Correctly - Evacuate & Alert
- Wash Hands Thoroughly - Contain & Clean Up

5. Storage
- Cool, Dry, Well-Ventilated Area

6. Waste Disposal
- Collect in Labeled Container
- Dispose as Hazardous Waste

- Away from Heat & Incompatibles
- Tightly Sealed Original Container

Click to download full resolution via product page

Caption: Logical workflow for safe handling and storage of dodecyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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